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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B093597

An In-depth Technical Guide to the Safe Handling of 2-Bromonaphthalene

This guide provides comprehensive health and safety information for the handling of 2-
Bromonaphthalene (CAS No. 580-13-2), intended for researchers, scientists, and
professionals in drug development. Adherence to these protocols is critical for ensuring
personnel safety and environmental compliance.

Chemical Identification and Physical Properties

2-Bromonaphthalene is an aromatic hydrocarbon used as an intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1][2] It appears as a white to pale yellow solid or
crystalline powder with a faint, aromatic odor.[3][4][5][6]

Table 1: Physical and Chemical Properties of 2-Bromonaphthalene
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Property Value References

CAS Number 580-13-2 [7]

Molecular Formula C1oH7Br [1][3]14]

Molecular Weight 207.07 g/mol [1114]
White to pale yellow

Appearance [1][3][4]
crystals/powder

Melting Point 52-58 °C [1][3]

Boiling Point 281-282 °C [11[31[8]

_ >113 °C (>235.4 °F) - closed

Flash Point [1]
cup

Density ~1.6 g/cm?3 [3][8]
Insoluble in water; soluble in

N organic solvents like methanol,
Solubility [1][3]

ethanol, ether, and benzene.[1]

[3]

Vapor Pressure

0.00347 - 0.00565 mmHg at
25°C

[3]4]

Hazard Identification and Classification

2-Bromonaphthalene is classified as hazardous under the Globally Harmonized System

(GHS).[4][9] The primary hazards are acute oral toxicity and serious eye irritation.[4][5][7][9]

Table 2: GHS Hazard Classification for 2-Bromonaphthalene
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Hazard Hazard Signal

Category Pictogram References
Class Statement Word
H302: GHSO07
Acute ) ] )
o Category 4 Harmful if Warning (Exclamation [415117119]
Toxicity, Oral
swallowed Mark)
. H319:
Serious Eye GHSO07
Category 2/ Causes ] )
Damage/Eye ) Warning (Exclamation [415117119]
o 2A serious eye
Irritation S Mark)
irritation

Prolonged or repeated exposure may lead to potential liver and kidney damage, based on
animal studies.[5] The toxicological properties of this substance have not been fully
investigated.[10]

Experimental Protocols

While safety data sheets cite toxicological data, they do not provide detailed experimental
methodologies. The "Acute Toxicity - Oral, Category 4" classification is typically determined
through studies adhering to international guidelines, such as the OECD Guideline 420 (Acute
Oral Toxicity — Fixed Dose Procedure).

Representative Protocol: Acute Oral Toxicity Assessment (Based on OECD 420)

This is a generalized protocol and does not represent the specific study conducted for 2-
Bromonaphthalene.

» Objective: To determine the acute toxic effects of a single oral dose of 2-
Bromonaphthalene.

o Test Animals: Typically, a small number of female rats or mice are used. Animals are fasted

prior to dosing.

e Dosing: A starting dose (e.g., 300 mg/kg body weight) of 2-Bromonaphthalene, dissolved or
suspended in a suitable vehicle, is administered to one animal by oral gavage.
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e Observation: The animal is observed for signs of toxicity for up to 14 days. Key observations
include changes in skin, fur, eyes, and behavior, as well as measurements of body weight.

e Procedure Progression:
o If the animal survives, four additional animals are dosed sequentially at the same level.

o If the animal shows evident signs of toxicity or dies, the next animal is dosed at a lower
fixed dose level (e.g., 5, 50 mg/kg).

o If the animal shows no signs of toxicity, the dose is increased for subsequent animals
(e.g., to 2000 mg/kg).

o Endpoint: The test allows for the identification of a dose level causing evident toxicity or
mortality, which informs the GHS classification. A substance with an LDso between 300 and
2000 mg/kg is typically classified as Category 4.

» Pathology: At the end of the observation period, surviving animals are euthanized and a
gross necropsy is performed on all animals to identify any pathological changes.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.
Handling:

» Always handle 2-Bromonaphthalene in a well-ventilated area, preferably within a certified
chemical fume hood.[9][10][11]

Avoid the formation of dust and aerosols.[9]

Avoid all personal contact, including inhalation and contact with skin and eyes.[9][10][12]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[9]

Wash hands and any exposed skin thoroughly after handling.[7][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][9]
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Storage:

« Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[1][9][10]
[13]

+ Keep away from heat, direct sunlight, and sources of ignition.[1][13]

o Store separately from incompatible materials, such as strong oxidizing agents.[7][10][13]
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Caption: General workflow for safely handling 2-Bromonaphthalene.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to prevent exposure.[14]

o Eye/Face Protection: Wear tightly fitting safety goggles or a full-face shield.[7][9] Standard
safety glasses are not sufficient. Equipment should conform to OSHA's 29 CFR 1910.133 or
European Standard EN166.[7][9]

e Hand Protection: Use chemical-resistant, impervious gloves such as nitrile or neoprene.[9]
Gloves must be inspected before use and disposed of properly after handling.[15]

e Body Protection: A lab coat is mandatory. For larger quantities or risk of splashing, chemical-
resistant coveralls or an apron should be worn.

» Respiratory Protection: If there is a risk of inhaling dust or vapors, especially in poorly
ventilated areas, a NIOSH/MSHA-approved respirator with appropriate cartridges should be
used.[9] All work should ideally be conducted in a chemical fume hood.

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.[16] Seek medical
attention if symptoms persist or after any significant exposure.[7]
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Caption: First-aid response logic for 2-Bromonaphthalene exposure.

+ Inhalation: Move the individual to fresh air.[9] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[9]

+ Skin Contact: Immediately remove contaminated clothing.[9][16] Wash the affected area with
plenty of soap and water for at least 15 minutes.[7][10][16] Get medical attention if skin
irritation persists.[7]

+ Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[7][9] Remove contact lenses if present and easy to do.[7][9] Seek
immediate medical advice/attention.[7][10]

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b093597?utm_src=pdf-body-img
https://www.benchchem.com/product/b093597?utm_src=pdf-body
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://www.benchchem.com/pdf/Safety_Precautions_for_Handling_1_Bromonaphthalene_in_the_Laboratory.pdf
https://www.fishersci.com/store/msds?partNumber=AC179711000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9781951_EN.htm
https://www.benchchem.com/pdf/Safety_Precautions_for_Handling_1_Bromonaphthalene_in_the_Laboratory.pdf
https://www.fishersci.com/store/msds?partNumber=AC179711000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179711000&countryCode=US&language=en
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://www.fishersci.com/store/msds?partNumber=AC179711000&countryCode=US&language=en
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://www.fishersci.com/store/msds?partNumber=AC179711000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9781951_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[7] Rinse the mouth
with water.[7][9] Do NOT induce vomiting.[9][10] Never give anything by mouth to an
unconscious person.[9]

Accidental Release Measures

In the event of a spill, follow established emergency procedures to mitigate risk.[13]

o Personal Precautions: Evacuate non-essential personnel.[9][16] Ensure adequate
ventilation.[9] Wear appropriate personal protective equipment (PPE) as described in Section
5.[7][9] Avoid breathing dust or vapors.[6][9]

» Environmental Precautions: Prevent the material from entering drains or waterways.[6][9]

o Containment and Cleanup: For solid spills, gently sweep or shovel the material into a
suitable, labeled container for disposal.[7][13] Avoid creating dust.[9][13] For liquid spills, use
an inert, non-combustible absorbent material like sand or vermiculite.[12] Collect the
absorbed material and place it into a sealed container for hazardous waste disposal.[9]
Decontaminate the spill area thoroughly.[11][13]
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Caption: Step-by-step procedure for responding to a 2-Bromonaphthalene spill.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[9][10] A water spray can also be used to cool containers.[10]

e Specific Hazards: During a fire, irritating and highly toxic gases may be generated through
thermal decomposition, including carbon oxides and hydrogen bromide.[10][16]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[9][10][16]

Disposal Considerations
All waste containing 2-Bromonaphthalene must be treated as hazardous waste.[13]

» Dispose of contents and containers in accordance with all local, state, and federal
regulations.[7][9]

e Do not mix with other waste streams.[13]

» Waste should be handled by a licensed professional waste disposal service.[15] Uncleaned
containers should be treated as the product itself.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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